Cas no 1542031-22-0 (4-(1H-imidazol-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1H-imidazol-2-yl)oxane-4-carboxylic acid
• CAS No: 1542031-22-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6564832
• PubChem ID: 96757410
• Update Time: 2024-01-12

4-(1H-imidazol-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-2-yl)oxane-4-carboxylic acid
• 1542031-22-0
• EN300-1789519

• Inchi： 1S/C9H12N2O3/c12-8(13)9(1-5-14-6-2-9)7-10-3-4-11-7/h3-4H,1-2,5-6H2,(H,10,11)(H,12,13)
• InChI Key： CRKVSBKBDCMABB-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=NC=CN2)CC1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.2Ų